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Compound of Interest

Compound Name: 17:0-18:1 PC-d5

Cat. No.: B12403382

This guide provides best practices, troubleshooting advice, and frequently asked questions for
the preparation of stock solutions of 17:0-18:1 PC-d5, a deuterated phosphatidylcholine
commonly used as an internal standard in lipidomics research.

Frequently Asked Questions (FAQS)
Q1: What is the full chemical name and molecular weight of 17:0-18:1 PC-d5?

Al: The full chemical name is 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphocholine.[1]
Its molecular formula is C43H79D5NO8P, and it has a molecular weight of 779.13 g/mol .

Q2: How should | store 17:0-18:1 PC-d5 upon arrival?

A2:17:0-18:1 PC-d5, particularly if purchased as a pre-made solution, should be stored at
-20°C in a glass container with a Teflon-lined cap. If it is in an organic solvent, it should be
layered with an inert gas like argon or nitrogen. It is crucial to avoid storing organic solutions of
lipids in plastic containers, as this can lead to contamination from leached impurities.

Q3: Can | store 17:0-18:1 PC-d5 as a powder?

A3: Due to the presence of an unsaturated oleoyl chain, 17:0-18:1 PC-d5 is susceptible to
oxidation and is hygroscopic (readily absorbs moisture from the air). Therefore, it is not stable
as a powder and should be promptly dissolved in a suitable organic solvent for storage.

Q4: What solvents are recommended for preparing a stock solution of 17:0-18:1 PC-d5?
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A4: Phosphatidylcholines are generally soluble in chlorinated solvents like chloroform and
alcohols such as ethanol. A common solvent system for polar lipids is a mixture of chloroform
and methanol. For some applications, a chloroform/methanol/water mixture (e.g., 89:10:1,
vIivIv) is used.[2]

Q5: What is the recommended concentration for a stock solution?

A5: This can be application-dependent. However, it is often supplied pre-dissolved at a
concentration of 1 mg/mL. For creating working solutions, further dilutions from this stock are
recommended.
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Problem

Possible Cause

Solution

Lipid will not fully dissolve.

1. Inappropriate solvent.2.
Insufficient mixing.3. Solution

is too concentrated.

1. Ensure you are using a
recommended solvent like
chloroform or ethanol. A
mixture of chloroform and
methanol is often effective.2.
Gently vortex or sonicate the
solution. Avoid excessive
heating, which can degrade
the lipid.3. Try adding more
solvent to dilute the solution.

Solution appears cloudy or has

particulates.

1. Incomplete dissolution.2.
Contamination from glassware
or solvent.3. Lipid degradation

due to moisture or oxidation.

1. Follow the steps for
incomplete dissolution
above.2. Use high-purity
solvents and ensure all
glassware is scrupulously
clean.3. Ensure the lipid was
handled under an inert
atmosphere and that solvents
are anhydrous. Discard the
solution if degradation is

suspected.
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1. Inaccurate stock solution

) ] concentration.2. Degradation
Inconsistent results in ,
o of the stock solution over
downstream applications. ] o
time.3. Contamination of the

stock solution.

1. Be precise when weighing
the lipid (if starting from a
solid) and measuring the
solvent volume.2. Store the
stock solution properly at
-20°C under an inert
atmosphere. For long-term
storage, consider aliquoting to
minimize freeze-thaw cycles.3.
Always use clean glassware
and high-purity solvents. Avoid
introducing contaminants from
pipettes or other lab

equipment.

Experimental Protocol: Preparing a 1 mg/mL Stock

Solution

This protocol outlines the steps for preparing a 1 mg/mL stock solution of 17:0-18:1 PC-d5

from a solid form.

Materials:

e 17:0-18:1 PC-d5 (solid)

e Chloroform (HPLC grade or higher)
o Methanol (HPLC grade or higher)

e Glass vial with a Teflon-lined cap
 Inert gas (Argon or Nitrogen)

o Glass syringe or pipette

o \ortex mixer
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e Sonicator (optional)
Procedure:

o Equilibrate: Allow the vial containing the solid 17:0-18:1 PC-d5 to warm to room temperature
before opening. This prevents condensation of atmospheric moisture onto the cold lipid,
which can cause hydrolysis.

e Solvent Preparation: Prepare a 2:1 (v/v) mixture of chloroform and methanol.
 Dissolution:
o Carefully weigh out the desired amount of the lipid into a clean glass vial.

o Using a glass syringe or pipette, add the appropriate volume of the chloroform:methanol
solvent to achieve a 1 mg/mL concentration.

o Blanket the vial with an inert gas (argon or nitrogen) and securely seal it with the Teflon-
lined cap.

o Vortex the vial until the lipid is completely dissolved. A clear solution should be obtained.

o

If necessary, briefly sonicate the vial in a bath sonicator to aid dissolution.

o Storage: Store the resulting stock solution at -20°C. For frequent use, it is advisable to
prepare smaller aliquots to avoid repeated warming and cooling of the main stock.

Quantitative Data Summary

Parameter Value Reference

) 1-heptadecanoyl-2-oleoyl-sn-
Full Chemical Name ) [1]
glycero(d5)-3-phosphocholine

Molecular Formula C43H79D5NO8P
Molecular Weight 779.13 g/mol
Recommended Storage Temp.  -20°C

Common Stock Concentration 1 mg/mL
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Workflow Diagram

Workflow for Preparing 17:0-18:1 PC-d5 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a stock solution of 17:0-18:1 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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